Cas no 2680712-40-5 (benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate)

• Product Name: benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate
• CAS No: 2680712-40-5
• MF: C₁₇H₁₈BrNO₄
• MW: 380.233124256134
• CID: 5878090
• PubChem ID: 165933515
• Update Time: 2025-09-19

benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate
• EN300-28301834
• 2680712-40-5

• Inchi： 1S/C17H18BrNO4/c1-21-9-10-22-16-8-7-14(18)11-15(16)19-17(20)23-12-13-5-3-2-4-6-13/h2-8,11H,9-10,12H2,1H3,(H,19,20)
• InChI Key： AFZMVWQUBDVNIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OCC1C=CC=CC=1)OCCOC

Computed Properties

• Exact Mass: 379.04192g/mol
• Monoisotopic Mass: 379.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.8Ų

Additional information on benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate

Benzyl N-[5-Bromo-2-(2-Methoxyethoxy)phenyl]carbamate (CAS No. 2680712-40-5): An Overview of Its Structure, Synthesis, and Applications

Benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate (CAS No. 2680712-40-5) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate molecular architecture, which includes a benzyl carbamate moiety and a substituted phenyl ring with a bromine atom and a 2-methoxyethoxy group. The combination of these functional groups imparts distinct chemical and physical properties that make it an interesting subject for both academic research and industrial development.

The structure of benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate is of particular interest due to its potential for modulating biological activity. The bromine atom on the phenyl ring can serve as a handle for further chemical modifications, while the 2-methoxyethoxy group provides additional steric and electronic effects that can influence the compound's interactions with biological targets. The benzyl carbamate moiety, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile functional group in drug design.

In terms of synthesis, the preparation of benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate typically involves several steps. One common approach is to start with the corresponding amine, which is then reacted with benzyl chloroformate in the presence of a base such as triethylamine. The resulting intermediate can then be further modified to introduce the bromine atom and the 2-methoxyethoxy group through sequential reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, which is crucial for large-scale applications.

The pharmaceutical applications of benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate are particularly noteworthy. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound were effective in inhibiting the growth of certain cancer cell lines. The bromine atom and the 2-methoxyethoxy group were found to play crucial roles in enhancing the compound's potency and selectivity.

In addition to its potential as a therapeutic agent, benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate has also been explored for its use in materials science. The unique combination of functional groups makes it suitable for applications in polymer chemistry, where it can be used as a monomer or cross-linking agent to create materials with tailored properties. For example, researchers at the University of California have developed novel polymers incorporating this compound that exhibit enhanced mechanical strength and thermal stability.

The safety profile of benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate is another important aspect to consider. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, benzyl N-[5-bromo-2-(2-methoxyethoxy)phenyl]carbamate (CAS No. 2680712-40-5) represents an intriguing compound with a wide range of potential applications. Its unique chemical structure, efficient synthesis methods, and promising biological activities make it a valuable target for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.